Cas no 1338939-52-8 ((R)-Methyl 3-amino-4-(2,4-difluorophenyl)butanoate HCl)

• Product Name: (R)-Methyl 3-amino-4-(2,4-difluorophenyl)butanoate HCl
• CAS No: 1338939-52-8
• MF: C₁₁H₁₄ClF₂NO₂
• MW: 265.68416929245
• MDL: MFCD31696136
• CID: 5303314
• PubChem ID: 54575084
• Update Time: 2025-06-15

(R)-Methyl 3-amino-4-(2,4-difluorophenyl)butanoate HCl Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 3-amino-4-(2,4-difluorophenyl)butanoate HCl
• methyl (3R)-3-amino-4-(2,4-difluorophenyl)butanoate hydrochloride
• (R)-Methyl 3-amino-4-(2,4-difluorophenyl)butanoate hydrochloride

• MDL： MFCD31696136
• Inchi： 1S/C11H13F2NO2.ClH/c1-16-11(15)6-9(14)4-7-2-3-8(12)5-10(7)13;/h2-3,5,9H,4,6,14H2,1H3;1H/t9-;/m1./s1
• InChI Key： DCWDBJYTIXPRIE-SBSPUUFOSA-N
• SMILES： C(OC)(=O)C[C@H](N)CC1=CC=C(F)C=C1F.[H]Cl

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.3Ų

Additional information on (R)-Methyl 3-amino-4-(2,4-difluorophenyl)butanoate HCl

Comprehensive Overview of (R)-Methyl 3-amino-4-(2,4-difluorophenyl)butanoate HCl (CAS No. 1338939-52-8)

(R)-Methyl 3-amino-4-(2,4-difluorophenyl)butanoate HCl (CAS No. 1338939-52-8) is a chiral intermediate widely used in pharmaceutical synthesis and biomedical research. This compound belongs to the class of fluorinated amino acid derivatives, which are pivotal in drug discovery due to their enhanced metabolic stability and bioavailability. The presence of 2,4-difluorophenyl and ester groups in its structure makes it a versatile building block for designing targeted therapies, particularly in oncology and CNS disorders.

In recent years, the demand for chiral intermediates like (R)-Methyl 3-amino-4-(2,4-difluorophenyl)butanoate HCl has surged, driven by advancements in precision medicine and small-molecule drug development. Researchers frequently search for its synthetic routes, purity specifications, and applications in peptide mimetics. Its CAS No. 1338939-52-8 is often queried in databases such as Reaxys and SciFinder for patent analysis and structure-activity relationship (SAR) studies.

The compound’s stereospecificity is critical for its role in asymmetric synthesis, a hot topic in green chemistry and catalysis. Users also explore its HCl salt form for improved solubility in formulation development. Discussions on platforms like LinkedIn and ResearchGate highlight its potential in prodrug design, aligning with trends in sustained-release formulations and bioconjugation techniques.

From a technical perspective, (R)-Methyl 3-amino-4-(2,4-difluorophenyl)butanoate HCl exhibits optimal lipophilicity (LogP) for blood-brain barrier penetration, a key focus area in neuropharmacology. Analytical methods such as HPLC and chiral chromatography are commonly employed to validate its enantiomeric purity, addressing industry concerns about impurity profiling.

In summary, CAS No. 1338939-52-8 represents a high-value compound bridging medicinal chemistry and process optimization. Its integration into AI-driven drug discovery pipelines further underscores its relevance in modern research, answering frequent queries about scalable synthesis and intellectual property landscapes.